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Compound of Interest

Compound Name: Pelirine

Cat. No.: B1158000 Get Quote

In-Depth Technical Guide to Pelirine
For Researchers, Scientists, and Drug Development Professionals

Core Compound Details: Pelirine
Pelirine, an alkaloid isolated from the plant Rauwolfia perakensis, has been a subject of

pharmacological interest. This technical guide provides a comprehensive overview of its known

properties, including its CAS number, molecular formula, and pharmacological effects based on

foundational studies.

Parameter Value Reference

CAS Number 30435-26-8 N/A

Molecular Formula C₂₁H₂₆N₂O₃ N/A

Pharmacological Data
The primary pharmacological investigations of Pelirine have revealed effects on the central

nervous system and the cardiovascular system. The key findings are summarized below, with

data extracted from foundational research. It is important to note that the effective doses of

Pelirine have been observed to be close to the lethal doses, indicating a narrow therapeutic

index.[1]

Acute Toxicity in Mice
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The acute toxicity of Pelirine was determined in mice following oral administration.

Parameter Value Species
Route of
Administration

Lethal Dose 100 mg/kg Mouse Oral

Observation: Oral administration of Pelirine to mice induced central nervous system (CNS)

depression.[1]

Cardiovascular Effects in Anesthetized Cats
The intravenous administration of Pelirine demonstrated a significant impact on the

cardiovascular system of anesthetized cats.

Effect Observation Species
Route of
Administration

Blood Pressure
Significant

hypotension
Cat Intravenous

Observation: Small intravenous doses of Pelirine produced a notable hypotensive effect in

anesthetized cats.[1]

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in this guide.

Determination of Acute Toxicity (LD₅₀) in Mice
This protocol outlines the general procedure for determining the median lethal dose (LD₅₀) of a

substance in mice via oral administration.

Objective: To determine the dose of Pelirine that is lethal to 50% of the test mouse population.

Materials:

Pelirine
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Vehicle for oral administration (e.g., saline, distilled water)

Male or female mice of a specific strain (e.g., Swiss albino)

Oral gavage needles

Animal cages

Balances for weighing animals and the compound

Procedure:

Animal Acclimatization: House the mice in standard laboratory conditions for at least one

week prior to the experiment to allow for acclimatization.

Fasting: Fast the animals overnight before dosing, with free access to water.

Dose Preparation: Prepare a stock solution of Pelirine in the chosen vehicle. Make serial

dilutions to obtain the desired dose concentrations.

Grouping: Divide the mice into several groups, with a sufficient number of animals in each

group (e.g., 6-10 mice per group). One group will serve as the control and receive only the

vehicle.

Administration: Administer a single oral dose of Pelirine to each mouse in the test groups

using an oral gavage needle. The volume administered is typically based on the animal's

body weight.

Observation: Observe the animals continuously for the first few hours post-administration

and then periodically for a set period (e.g., 14 days) for signs of toxicity and mortality.

Data Analysis: Record the number of mortalities in each group. Calculate the LD₅₀ value

using a recognized statistical method, such as the probit analysis method.

Measurement of Blood Pressure in Anesthetized Cats
This protocol describes the general method for measuring the effect of a substance on the

blood pressure of an anesthetized cat.
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Objective: To assess the effect of intravenously administered Pelirine on the arterial blood

pressure of cats.

Materials:

Pelirine

Anesthetic agent (e.g., pentobarbital sodium)

Saline solution

Catheterization equipment (cannulas, tubing)

Blood pressure transducer and recording system (e.g., polygraph)

Surgical instruments

Heparinized saline

Procedure:

Anesthesia: Anesthetize the cat with a suitable anesthetic agent. Maintain anesthesia

throughout the experiment.

Surgical Preparation: Surgically expose the carotid artery and the femoral vein.

Cannulation: Cannulate the carotid artery and connect it to a blood pressure transducer filled

with heparinized saline to record arterial blood pressure. Cannulate the femoral vein for the

administration of the test substance.

Stabilization: Allow the animal's blood pressure to stabilize before administering any

substance.

Administration: Administer a single intravenous dose of Pelirine through the femoral vein

cannula.

Recording: Continuously record the arterial blood pressure before, during, and after the

administration of Pelirine.
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Data Analysis: Analyze the recorded blood pressure tracings to determine the magnitude and

duration of the hypotensive effect.

Diagrams
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Caption: Workflow for determining the LD₅₀ of Pelirine in mice.
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Caption: Workflow for assessing the cardiovascular effects of Pelirine in cats.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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